Cas no 1214383-19-3 (3-Difluoromethoxy-4-fluorobenzoic acid)

• Product Name: 3-Difluoromethoxy-4-fluorobenzoic acid
• CAS No: 1214383-19-3
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 4989576
• Update Time: 2025-05-25

3-Difluoromethoxy-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethoxy-4-fluorobenzoic acid

• Inchi： 1S/C8H5F3O3/c9-5-2-1-4(7(12)13)3-6(5)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： LRVCXPKFJBXJFW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on 3-Difluoromethoxy-4-fluorobenzoic acid

3-Difluoromethoxy-4-fluorobenzoic Acid (CAS No. 1214383-19-3)

3-Difluoromethoxy-4-fluorobenzoic acid, also known by its CAS registry number 1214383-19-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a difluoromethoxy group at the 3-position and a fluorine atom at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 3-difluoromethoxy-4-fluorobenzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the introduction of the difluoromethoxy group via nucleophilic aromatic substitution or coupling reactions.

In terms of applications, 3-difluoromethoxy-4-fluorobenzoic acid has shown promise in drug discovery programs targeting various therapeutic areas. Its fluorinated substituents contribute to enhanced pharmacokinetic properties, including improved bioavailability and metabolic stability. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases.

Beyond pharmaceuticals, this compound has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest resistance mechanisms makes it a candidate for developing next-generation pesticides and herbicides. Recent research has focused on optimizing its bioavailability in agricultural settings through advanced formulation techniques.

From a materials science perspective, 3-difluoromethoxy-4-fluorobenzoic acid serves as a precursor for constructing advanced materials with tailored electronic properties. Its incorporation into polymer frameworks has been explored for applications in organic electronics, such as flexible displays and photovoltaic devices.

In conclusion, 3-difluoromethoxy-4-fluorobenzoic acid (CAS No. 1214383-19-3) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and improve its synthesis methods, underscoring its importance in contemporary chemical research.